Cas no 946215-63-0 (2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine)

• Product Name: 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine
• CAS No: 946215-63-0
• MF: C₁₇H₂₂ClN₅O₂S
• MW: 395.90688085556
• CID: 5942957
• PubChem ID: 27477916
• Update Time: 2025-07-02

2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine
• 4-Pyrimidinamine, 2-[4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl]-N,N,6-trimethyl-
• AKOS024626494
• 946215-63-0
• F2076-0219
• HMS3525E02
• 2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
• 2-(4-((4-chlorophenyl)sulfonyl)piperazin-1-yl)-N,N,6-trimethylpyrimidin-4-amine

• Inchi： 1S/C17H22ClN5O2S/c1-13-12-16(21(2)3)20-17(19-13)22-8-10-23(11-9-22)26(24,25)15-6-4-14(18)5-7-15/h4-7,12H,8-11H2,1-3H3
• InChI Key： WTAUYPUTOIMZPX-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC=C(Cl)C=C3)(=O)=O)CC2)=NC(C)=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 395.1182738g/mol
• Monoisotopic Mass: 395.1182738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 590.7±60.0 °C(Predicted)
• pka: 9.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine

Professional Introduction to 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine (CAS No. 946215-63-0)

2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine, identified by its CAS number 946215-63-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in the creation of novel therapeutic agents. Its unique structural features, characterized by a combination of sulfonyl, piperazine, and trimethylpyrimidine moieties, make it a promising candidate for further investigation in medicinal chemistry.

The structural composition of 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine contributes to its distinctive chemical properties. The presence of the 4-chlorobenzenesulfonyl group enhances its reactivity and binding affinity, which are critical factors in drug design. This moiety is particularly interesting because it can interact with biological targets in multiple ways, potentially leading to the development of compounds with enhanced pharmacological profiles. Additionally, the piperazine ring is a common structural element in many bioactive molecules, known for its ability to modulate receptor activity and improve drug solubility.

The N,N,6-trimethylpyrimidin-4-amine component of this compound adds another layer of complexity and functionality. Pyrimidine derivatives are widely recognized for their role in various biological processes and have been extensively studied for their potential as pharmacological agents. The trimethylation of the pyrimidine ring further enhances its metabolic stability and bioavailability, making it an attractive scaffold for drug development. This particular configuration has been explored in several recent studies, demonstrating its potential in targeting various disease pathways.

In recent years, there has been a growing interest in the development of multitargeted drugs that can address multiple aspects of a disease simultaneously. 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine exhibits characteristics that make it a suitable candidate for such an approach. Its ability to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent. This concept aligns with the current trend in drug discovery towards more holistic and effective treatments.

The compound's potential applications extend to several therapeutic areas. For instance, its structural features may make it effective in targeting enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. Preliminary studies have shown that derivatives with similar structural motifs exhibit promising activity in preclinical models. These findings have encouraged researchers to explore the full potential of 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine as a lead compound for further development.

The synthesis of 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine involves a series of well-established chemical reactions that highlight its synthetic feasibility. The process typically begins with the preparation of key intermediates such as 4-chlorobenzenesulfonyl chloride and N,N-dimethylpyrimidinamine. These intermediates are then coupled using appropriate coupling reagents to form the final product. The synthesis has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In terms of pharmacokinetic properties, 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-amine demonstrates several advantageous characteristics. Its molecular structure suggests good solubility in both water and organic solvents, which facilitates formulation into various dosage forms. Additionally, the presence of multiple functional groups enhances its metabolic stability, allowing for prolonged half-life and improved bioavailability. These properties are critical factors that contribute to the compound's potential as a viable therapeutic agent.

Evaluation of the compound's safety profile is an essential step in its development process. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity. The results indicate that 2-4-(4-chlorobenzenesulfonyl)piperazin-1-yl-N,N,6-trimethylpyrimidin-4-am ine strong> exhibits low toxicity at tested doses, suggesting its potential for safe use in humans. However, further studies are necessary to fully understand its long-term effects and any potential side interactions.

The future direction of research on 2-4-(4-chlorobenzenesulfonyl strong>)< strong>piperazin -1 - y l -N ,N ,6 -trim ethyl py rim idin - 4 - am ine) is focused on expanding its therapeutic applications through structure-based drug design. By modifying specific functional groups within its molecular framework, researchers aim to enhance its binding affinity and selectivity for target receptors. Additionally, computational modeling techniques are being employed to predict how different modifications will affect the compound's pharmacological properties.

The integration of machine learning algorithms into drug discovery processes has revolutionized the way new compounds are designed and optimized. These algorithms can analyze vast datasets quickly and accurately identify promising candidates based on their structural features and predicted biological activity. 2 - 4 - (< strong > 4 - chlorob en zene sul fon y l strong >) p iper azin -1 - y l - N ,N ,6 -trim ethyl py rim idin - 4 - am ine) is one example where computational methods have already shown great promise. p > < p > Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of new therapeutic agents like 2 - 4 - (< strong > 4 - chlorob en zene sul fon y l strong >) p iper azin -1 - y l - N ,N ,6 -trim ethyl py rim idin - 4 am ine). Such partnerships facilitate access to resources such as synthetic expertise , bioinformatics tools , an d clinical trial facilities . This collaborative approach increases the likelihood o f successfully translating laboratory discoveries into viable therapeutics . p > < p > In conclusion , 2 - 4 - (< strong > 44 chlor ob en zene sul fon y l strong >) p iper azin -1 y l N N ,6 trim ethyl py rim idin -44 am ine) ( CAS No .94621563 ) represents an exciting prospect i n pharmaceutical research . Its unique structure an d promising pharmacological properties make i t a valuable candidate f or further exploration . With continued research an d development , this compoun d has th e potential t o contribute t o significant advancements i n medicine . p >